Cas no 1283926-56-6 (1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one)

• Product Name: 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one
• CAS No: 1283926-56-6
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 4772474
• Update Time: 2025-05-24

1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one
• 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one

• Inchi： 1S/C14H28N2O/c1-3-5-8-13(4-2)14(17)16-9-6-7-12(10-15)11-16/h12-13H,3-11,15H2,1-2H3
• InChI Key： OIDDHIOTKYAHSN-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CCCC)N1CCCC(CN)C1

Computed Properties

• Exact Mass: 240.220163521 g/mol
• Monoisotopic Mass: 240.220163521 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.3
• Molecular Weight: 240.38

Additional information on 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one

Professional Introduction to Compound with CAS No. 1283926-56-6 and Product Name: 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one

The compound identified by the CAS number 1283926-56-6 and the product name 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a piperidine ring linked to an aminomethyl group and an ethylhexanone moiety suggests a multifaceted interaction with biological targets, making it a subject of considerable interest for researchers.

In recent years, the exploration of novel scaffolds has been pivotal in the discovery of next-generation therapeutics. The structure of 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one incorporates elements that are known to enhance binding affinity and selectivity. Specifically, the piperidine ring is a common pharmacophore in many bioactive molecules, often contributing to favorable pharmacokinetic properties. The introduction of an aminomethyl group at the 3-position of the piperidine ring further expands its potential by enabling hydrogen bonding interactions, which are crucial for stabilizing protein-ligand complexes.

The ethylhexanone moiety in the compound’s structure adds another layer of complexity, potentially influencing both solubility and metabolic stability. This combination of features makes 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one a promising candidate for further investigation in various therapeutic areas. Current research indicates that such compounds may exhibit properties relevant to central nervous system (CNS) disorders, where precise modulation of neurotransmitter activity is essential.

Recent studies have highlighted the importance of structure-based drug design in optimizing lead compounds. The molecular framework of 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one aligns well with this approach, as it allows for detailed computational modeling and experimental validation. High-throughput screening (HTS) techniques have been employed to assess its activity against a range of targets, including enzymes and receptors implicated in disease pathways. Preliminary data suggest that this compound demonstrates interesting pharmacological profiles, warranting further exploration.

The synthesis of 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one involves multi-step organic transformations that highlight the synthetic ingenuity required to build complex molecules. Key steps include nucleophilic substitution reactions to introduce the aminomethyl group and condensation reactions to form the piperidine core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are critical for moving from laboratory-scale compounds to clinical candidates.

In the context of drug development, understanding the metabolic fate of a compound is essential for assessing its safety and efficacy. Metabolic studies on 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one have revealed insights into its biotransformation pathways, including oxidation and conjugation reactions. These findings are valuable for predicting potential side effects and designing optimized analogs with improved pharmacokinetic profiles.

The potential applications of 1-[3-(Aminomethyl)piperidin-1-yl]-2-ethylhexan-1-one extend beyond traditional pharmaceutical uses. Its unique structural features make it attractive for developing novel biomaterials and functional molecules. For instance, derivatives of this compound could serve as probes for biochemical assays or as building blocks for more complex drug candidates. The versatility of its scaffold underscores its importance as a chemical entity with broad utility.

As research continues to evolve, interdisciplinary approaches are becoming increasingly important in unlocking the therapeutic potential of compounds like 1283926-56-6 and [3-(Aminomethyl)piperidin[...]